4-(4-fluorophenyl)-1-[(3R,4R)-4-hydroxy-4-(2-methoxyethyl)-3-methylpiperidin-1-yl]butan-1-one

• IUPAC Name: 4-(4-fluorophenyl)-1-[(3R,4R)-4-hydroxy-4-(2-methoxyethyl)-3-methylpiperidin-1-yl]butan-1-one
• InChI: InChI=1S/C19H28FNO3/c1-15-14-21(12-10-19(15,23)11-13-24-2)18(22)5-3-4-16-6-8-17(20)9-7-16/h6-9,15,23H,3-5,10-14H2,1-2H3/t15-,19-/m1/s1
• InChI Key: FCBSRLVAFKXTNM-DNVCBOLYSA-N
• Canonical SMILES: CC1CN(CCC1(CCOC)O)C(=O)CCCC2=CC=C(C=C2)F
• Isomeric SMILES: C[C@@H]1CN(CC[C@]1(CCOC)O)C(=O)CCCC2=CC=C(C=C2)F
• Molecular Formula: C19H28FNO3
• Molecular Weight: 337.4 g/mol

Description

4-(4-fluorophenyl)-1-[(3R,4R)-4-hydroxy-4-(2-methoxyethyl)-3-methylpiperidin-1-yl]butan-1-one is a complex organic compound that features a fluorophenyl group, a hydroxy group, and a piperidine ring. Compounds with such structures are often of interest in medicinal chemistry due to their potential biological activities.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(4-fluorophenyl)-1-[(3R,4R)-4-hydroxy-4-(2-methoxyethyl)-3-methylpiperidin-1-yl]butan-1-one typically involves multi-step organic reactions. A common approach might include:

Formation of the Piperidine Ring: Starting with a suitable precursor, the piperidine ring can be synthesized through cyclization reactions.

Introduction of the Fluorophenyl Group: This can be achieved through nucleophilic aromatic substitution or other coupling reactions.

Addition of the Hydroxy and Methoxyethyl Groups: These functional groups can be introduced through selective hydroxylation and alkylation reactions.

Industrial Production Methods

Industrial production methods would likely involve optimization of the above synthetic routes to ensure high yield and purity. This might include the use of catalysts, controlled reaction conditions, and purification techniques such as chromatography.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The hydroxy group can undergo oxidation to form ketones or aldehydes.

Reduction: The compound can be reduced to remove the hydroxy group or reduce other functional groups.

Substitution: The fluorophenyl group can participate in electrophilic or nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidizing Agents: Potassium permanganate, chromium trioxide.

Reducing Agents: Sodium borohydride, lithium aluminum hydride.

Substitution Reagents: Halogens, nucleophiles like amines or thiols.

Major Products

The major products formed from these reactions would depend on the specific conditions and reagents used. For example, oxidation might yield a ketone, while substitution could introduce new functional groups.

Scientific Research Applications

Chemistry

In chemistry, this compound might be used as an intermediate in the synthesis of more complex molecules or as a reagent in various organic reactions.

Biology

In biological research, compounds with similar structures are often studied for their potential as enzyme inhibitors or receptor agonists/antagonists.

Medicine

Medicinally, such compounds could be investigated for their potential therapeutic effects, such as anti-inflammatory, analgesic, or anti-cancer properties.

Industry

In industry, this compound might be used in the development of pharmaceuticals, agrochemicals, or other specialty chemicals.

Mechanism of Action

The mechanism of action would depend on the specific biological target. For example, if the compound acts as an enzyme inhibitor, it might bind to the active site of the enzyme, preventing substrate binding and subsequent catalytic activity. The molecular targets and pathways involved would need to be identified through experimental studies.

Comparison with Similar Compounds

Similar Compounds

• 4-(4-chlorophenyl)-1-[(3R,4R)-4-hydroxy-4-(2-methoxyethyl)-3-methylpiperidin-1-yl]butan-1-one
• 4-(4-bromophenyl)-1-[(3R,4R)-4-hydroxy-4-(2-methoxyethyl)-3-methylpiperidin-1-yl]butan-1-one

Uniqueness

The presence of the fluorophenyl group might confer unique properties such as increased metabolic stability or altered binding affinity to biological targets compared to its chloro or bromo analogs.